Cas no 1220033-52-2 (3-(2-Isopropylphenoxy)piperidine hydrochloride)

• Product Name: 3-(2-Isopropylphenoxy)piperidine hydrochloride
• CAS No: 1220033-52-2
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 1078865
• PubChem ID: 53409232
• Update Time: 2025-06-09

3-(2-Isopropylphenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Isopropylphenoxy)piperidine hydrochloride
• AKOS015847292
• 3-(2-propan-2-ylphenoxy)piperidine;hydrochloride
• MFCD13561070
• 1220033-52-2
• 3-(2-ISOPROPYLPHENOXY)PIPERIDINEHYDROCHLORIDE

• MDL： MFCD13561070
• Inchi： 1S/C14H21NO.ClH/c1-11(2)13-7-3-4-8-14(13)16-12-6-5-9-15-10-12;/h3-4,7-8,11-12,15H,5-6,9-10H2,1-2H3;1H
• InChI Key： MMGLGSBYXMRVIS-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Isopropylphenoxy)piperidine hydrochloride

Introduction to 3-(2-Isopropylphenoxy)piperidine hydrochloride (CAS No: 1220033-52-2)

3-(2-Isopropylphenoxy)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220033-52-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of piperidine combined with the isopropylphenoxy substituent endows this molecule with unique chemical and pharmacological properties that make it a subject of considerable interest in drug discovery and development.

The isopropylphenoxy group, a phenolic ether moiety linked to an isopropyl group, contributes to the compound's lipophilicity and solubility characteristics. These properties are crucial in determining the compound's pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of this group also suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, piperidine derivatives have garnered attention due to their role as key scaffolds in the development of novel therapeutic agents. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. This solubility advantage is particularly important for oral and parenteral drug delivery systems.

One of the most compelling aspects of 3-(2-Isopropylphenoxy)piperidine hydrochloride is its potential as a lead compound in the discovery of new drugs. Researchers have been exploring its pharmacological profile to identify possible applications in treating various diseases. For instance, studies have suggested that piperidine derivatives may exhibit antimicrobial, anti-inflammatory, and even antitumor properties. The isopropylphenoxy moiety is thought to play a critical role in modulating these effects by influencing binding affinity and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 3-(2-Isopropylphenoxy)piperidine hydrochloride. These techniques allow researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. The integration of machine learning algorithms has further enhanced the ability to design molecules with specific desired properties, making compounds like this one more attractive for drug development.

The synthesis of 3-(2-Isopropylphenoxy)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the isopropylphenoxy group onto the piperidine ring, followed by salt formation with hydrochloric acid to improve stability and handling. The efficiency and scalability of these synthetic routes are critical factors that influence the commercial viability of this compound.

From a regulatory perspective, ensuring the quality and purity of 3-(2-Isopropylphenoxy)piperidine hydrochloride is paramount. Pharmaceutical-grade materials must meet stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects such as impurity profiling, residual solvent analysis, and heavy metal contamination checks. Compliance with these standards is essential for any entity involved in the production or distribution of this compound.

The toxicological profile of 3-(2-Isopropylphenoxy)piperidine hydrochloride is another area that requires thorough investigation before it can be considered for clinical use. Acute toxicity studies help determine safe dosage ranges, while chronic toxicity assessments provide insights into long-term exposure risks. Additionally, genotoxicity and carcinogenicity studies are conducted to evaluate potential hereditary or cancer-related hazards.

In conclusion, 3-(2-Isopropylphenoxy)piperidine hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable tool for developing new therapeutic interventions. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in medicine.